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Compound of Interest

Compound Name: 3-Methyl-1-phenylbutan-2-ol

Cat. No.: B1194085

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-Methyl-1-
phenylbutan-2-ol (CAS No: 705-58-8). The information compiled is intended to ensure the
safety of laboratory personnel and the integrity of the chemical substance.

Chemical and Physical Properties

3-Methyl-1-phenylbutan-2-ol is an aromatic alcohol. While it is utilized in the fragrance
industry, it is imperative to handle it with care in a laboratory setting. A summary of its known
and predicted properties is presented below. Note that there is conflicting information regarding
its hazard classification. While many sources do not classify it as hazardous under the Globally
Harmonized System (GHS), some suppliers provide specific hazard statements. Therefore, it is
prudent to handle this chemical with caution, adhering to the more stringent safety
recommendations.

Table 1: Physical and Chemical Properties of 3-Methyl-1-phenylbutan-2-ol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1194085?utm_src=pdf-interest
https://www.benchchem.com/product/b1194085?utm_src=pdf-body
https://www.benchchem.com/product/b1194085?utm_src=pdf-body
https://www.benchchem.com/product/b1194085?utm_src=pdf-body
https://www.benchchem.com/product/b1194085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula C11H160 [1112]
Molecular Weight 164.24 g/mol [2]
CAS Number 705-58-8 [11[2]
Appearance Liquid (Physical form) Sigma-Aldrich
Boiling Point Data not available
Flash Point Data not available
Signal Word Warning Sigma-Aldrich
H227 (Combustible liquid),
H302 (Harmful if swallowed),
H315 (Causes skin irritation), , _
Hazard Statements Sigma-Aldrich

H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

Note: The hazard information is based on a supplier's safety data sheet and represents the

most conservative approach to handling. Other sources have reported that this chemical does

not meet GHS hazard criteria.

Experimental Protocols
Personal Protective Equipment (PPE)

A fundamental aspect of laboratory safety is the consistent and correct use of PPE.

» Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn.

Inspect gloves for any signs of degradation or perforation before use.

» Body Protection: A laboratory coat must be worn at all times. For procedures with a higher

risk of splashing, a chemically resistant apron is recommended.
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Respiratory Protection: If working outside of a fume hood or with heated material where
vapors may be generated, a NIOSH-approved respirator with an organic vapor cartridge is
advised.

Handling Procedures

Ventilation: Always handle 3-Methyl-1-phenylbutan-2-ol in a well-ventilated area. A
chemical fume hood is the preferred location for all manipulations.

Avoiding Ignition Sources: Although a specific flash point is not readily available, the
"combustible liquid" classification necessitates the avoidance of open flames, hot surfaces,
and sparks in the handling area.

Transfers: When transferring the liquid, use appropriate tools such as pipettes or graduated
cylinders to minimize spills. For larger quantities, ensure proper grounding and bonding to
prevent static discharge.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage Procedures

Proper storage is crucial for maintaining the chemical's stability and for the safety of the

laboratory environment.

Container: Store in a tightly sealed, original, or appropriately labeled container.

Location: Keep in a cool, dry, and well-ventilated area designated for the storage of
chemicals.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Temperature: Store at ambient room temperature, away from direct sunlight and heat
sources.

Spill and Waste Disposal
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o Small Spills: For minor spills, absorb the liquid with an inert material (e.g., vermiculite, sand,
or earth). Place the contaminated material in a sealed container for chemical waste disposal.
Ventilate the area of the spill.

o Large Spills: In the event of a large spill, evacuate the area immediately and alert the
appropriate safety personnel.

o Waste Disposal: Dispose of waste 3-Methyl-1-phenylbutan-2-ol and any contaminated
materials in accordance with local, state, and federal regulations. Do not pour down the
drain.

Visualized Workflows and Relationships

To further clarify the procedures and logical connections, the following diagrams are provided.
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Caption: Workflow for the safe handling and storage of 3-Methyl-1-phenylbutan-2-ol.
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3-Methyl-1-phenylbutan-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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